molecular formula C15H19NO2 B7465213 N-(2-methoxy-5-methylphenyl)cyclohex-3-ene-1-carboxamide

N-(2-methoxy-5-methylphenyl)cyclohex-3-ene-1-carboxamide

Cat. No. B7465213
M. Wt: 245.32 g/mol
InChI Key: RVQNJNIQPBTRFO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(2-methoxy-5-methylphenyl)cyclohex-3-ene-1-carboxamide, commonly known as MMCHC, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MMCHC belongs to the class of cyclohexene carboxamide derivatives and has been studied extensively for its pharmacological properties.

Mechanism of Action

The mechanism of action of MMCHC is not fully understood. However, it has been suggested that MMCHC exerts its pharmacological effects by modulating various signaling pathways involved in inflammation, pain, and cancer. MMCHC has been shown to inhibit the production of pro-inflammatory cytokines and reactive oxygen species, which are involved in the pathogenesis of various diseases.
Biochemical and Physiological Effects:
Studies have shown that MMCHC can reduce inflammation and pain in various animal models of inflammatory diseases. MMCHC has also been shown to exhibit antioxidant activity, which can protect against oxidative stress-induced damage. Furthermore, MMCHC has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis.

Advantages and Limitations for Lab Experiments

One of the advantages of using MMCHC in lab experiments is its potential therapeutic applications in various fields of medicine. MMCHC has been shown to exhibit anti-inflammatory, analgesic, and antioxidant properties, which can be useful in the development of novel therapeutics. However, one of the limitations of using MMCHC in lab experiments is its limited solubility in water, which can affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for research on MMCHC. One of the potential areas of research is the development of novel therapeutics based on MMCHC for the treatment of inflammatory diseases, pain, and cancer. Furthermore, studies can be conducted to elucidate the mechanism of action of MMCHC and its interaction with various signaling pathways. Finally, studies can be conducted to optimize the synthesis of MMCHC and improve its pharmacokinetic properties.

Synthesis Methods

The synthesis of MMCHC can be achieved through several methods, including the reaction of 2-methoxy-5-methylphenylamine with cyclohexene-1-carboxylic acid chloride in the presence of a base. Another method involves the reaction of 2-methoxy-5-methylphenylamine with cyclohexene-1-carboxylic acid in the presence of a coupling agent.

Scientific Research Applications

MMCHC has been studied for its potential therapeutic applications in various fields of medicine. It has been shown to exhibit anti-inflammatory, analgesic, and antioxidant properties. MMCHC has also been studied for its potential use as an anticancer agent. Studies have shown that MMCHC can inhibit the growth and proliferation of cancer cells by inducing apoptosis.

properties

IUPAC Name

N-(2-methoxy-5-methylphenyl)cyclohex-3-ene-1-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H19NO2/c1-11-8-9-14(18-2)13(10-11)16-15(17)12-6-4-3-5-7-12/h3-4,8-10,12H,5-7H2,1-2H3,(H,16,17)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RVQNJNIQPBTRFO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C=C1)OC)NC(=O)C2CCC=CC2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H19NO2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

245.32 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(2-methoxy-5-methylphenyl)cyclohex-3-ene-1-carboxamide

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